BENCHE

Safety Operating Guide

Check Availability & Pricing

Chemical Profile & Hazard Identification

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: GR 100679
CAS No.: 150351-87-4
Cat. No.: B607722

L Get Quote

Before disposal, you must understand the biological activity that necessitates strict

containment.[1][2] GR 100679 is designed to block NK2 receptors, which modulate smooth

muscle contraction (bronchial/intestinal) and nociception (pain signaling).[1][2]

Property Data
Compound Name GR 100679
CAS Number 150351-87-4

Classification

Neurokinin-2 (NK2) Receptor Antagonist

Physical State

Solid (typically white/off-white powder)

Primary Hazard

Bioactive Toxicant.[1][2] Potent modulator of
CNS and peripheral nervous systems.[1][2][3]

Target Organs

Respiratory system, Gastrointestinal tract, CNS.

[1](2]

Solubility

Soluble in DMSO, Ethanol; poorly soluble in
water.[1][2]
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Critical Safety Logic: Because GR 100679 is a specific receptor antagonist, trace exposure via
inhalation of dust or accidental ingestion can induce physiological effects (e.g., altered gut

motility or respiratory function).[1][2] Treat all pure substance waste as Acute Hazardous Waste.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard lab coats alone.[1][2] The primary risk during disposal is particulate
generation.[1][2]

e Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder
outside a fume hood.[1][2]

e Dermal: Double-gloving (Nitrile).[1][2] The outer glove should be removed immediately if
contaminated.[1][2]

o Ocular: Chemical splash goggles (standard safety glasses are insufficient for powder
handling).[1][2]

Disposal Workflows (Decision Logic)

Disposal procedures differ based on the physical state of the waste.[1][2] You must segregate
streams to prevent incompatible chemical reactions and ensure proper incineration.[1][2]

Workflow A: Solid Waste (Pure Compound &
Contaminated Solids)

e Scope: Expired vials, spilled powder, weighing boats, and contaminated gloves.[1][2]
e Protocol:

o Containment: Place solid waste into a clear polyethylene bag (4 mil thickness).
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o Secondary Containment: Seal the first bag and place it into a Yellow Bio-Chem
Incineration Bin (or your facility's designated High-Heat Incineration container).

o Labeling: Tag as "Hazardous Waste: Toxic Solid (GR 100679 - NK2 Antagonist)."”

o Destruction: Must undergo high-temperature incineration (>1000°C) to break down the
peptidomimetic structure.[1][2]

Workflow B: Liquid Waste (Solutions in DMSO/Ethanol)

e Scope: Mother liquors, diluted stock solutions.[1][2]
e Protocol:

o Segregation: Do NOT pour down the drain.[1][2] GR 100679 is toxic to aquatic life and
bioactive.[1][2]

o Solvent Compatibility:
» |f dissolved in DMSO/Ethanol: Dispose in Non-Halogenated Organic Waste carboy.[1][2]

» [f dissolved in Dichloromethane (DCM): Dispose in Halogenated Organic Waste carboy.

[1](2]

o Rinsing: Triple-rinse empty vials with the solvent used (e.g., DMSO).[1][2] Add rinsate to
the liquid waste carboy.[1][2] Deface the vial label and dispose of the glass in the
Sharps/Glass bin.

Visualization: Waste Stream Decision Tree

The following diagram illustrates the logical flow for segregating GR 100679 waste to ensure
compliance with RCRA and EHS standards.
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Figure 1: Decision matrix for segregating GR 100679 waste streams based on physical state
and solvent carrier.

Emergency Spill Response Protocol

In the event of a spill, immediate containment is required to prevent aerosolization of the
antagonist.[1][2]

e Evacuate & Alert: Clear the immediate area. Mark the zone.
* PPE Upgrade: Don double nitrile gloves, safety goggles, and a P100 respirator.[1][2]

¢ Wet Method (Crucial): Do not dry sweep.[1][2] Dry sweeping creates dust.[1][2]
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o Cover the spill with a paper towel dampened with a compatible solvent (Ethanol or
Acetone) or soapy water.[1][2]

o This "wets" the powder, preventing it from becoming airborne.[1][2]

o Collection: Scoop the damp material and towels into a wide-mouth hazardous waste jar.

o Surface Decon: Wipe the surface 3 times with 10% bleach solution, followed by water, to
degrade any residual organic traces.[1][2]

: Isolate Area & Dampen with Solvent -
Spill Detected Upgrade PPE (Prevent Dust) Scoop to Haz Waste Bleach Wipe Down

Click to download full resolution via product page

Figure 2: Linear workflow for managing high-potency powder spills to minimize inhalation risk.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Chemical Profile & Hazard Identification]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b607722#gr-
100679-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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